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Compound of Interest

Compound Name: Butyl methyl ether

Cat. No.: B1265516

An In-depth Technical Guide to Butyl Methyl Ether: Structural Formula, Isomers, and
Synthesis Protocols

Introduction

Ethers are a class of organic compounds characterized by an oxygen atom connected to two
alkyl or aryl groups. Their general formula, R-O-R’, allows for significant structural diversity.
This guide focuses on ethers with the molecular formula C5H120. This formula corresponds to
multiple constitutional isomers, which are molecules that share the same molecular formula but
have different structural arrangements of atoms. The C5H120 isomers can be broadly
categorized into two functional groups: alcohols and ethers. This document provides a detailed
examination of butyl methyl ether and its corresponding ether isomers, outlining their
structures, physicochemical properties, and key synthesis methodologies relevant to
researchers and professionals in chemical and pharmaceutical development.

Structural Formula of Butyl Methyl Ether and its
Isomers

The molecular formula C5H120 gives rise to six constitutional ether isomers. The primary
subject of this guide, n-butyl methyl ether, is systematically named 1-methoxybutane. The
other five ether isomers are derived from different arrangements of the carbon skeleton and the
position of the methoxy or ethoxy group.
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The six ether isomers of C5H120 are:

e 1-Methoxybutane (n-Butyl Methyl Ether)

o 2-Methoxybutane (sec-Butyl Methyl Ether)

o 1-Methoxy-2-methylpropane (Isobutyl Methyl Ether)

o 2-Methoxy-2-methylpropane (tert-Butyl Methyl Ether or MTBE)
» 1-Ethoxypropane (Ethyl Propyl Ether)

o 2-Ethoxypropane (Ethyl Isopropyl Ether)

Visualization of Ether Isomers of C5H120

The logical relationship between the parent molecular formula and its resulting ether isomers is
illustrated below. Each unique structure represents a distinct compound with its own set of
chemical and physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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